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Compound of Interest

Compound Name: 1-Isobutylpiperazine

Cat. No.: B1271213 Get Quote

An In-depth Technical Guide to 1-Isobutylpiperazine

This technical guide provides a comprehensive overview of 1-Isobutylpiperazine, including its

chemical identity, physicochemical properties, and general synthesis strategies. This document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identification and Molecular Structure
1-Isobutylpiperazine, also known as N-isobutylpiperazine or 1-(2-methylpropyl)piperazine, is a

monosubstituted piperazine derivative. The piperazine ring is a common scaffold in medicinal

chemistry, and its derivatives are known to exhibit a wide range of biological activities.

CAS Number: The Chemical Abstracts Service (CAS) registry number for 1-
Isobutylpiperazine is 5308-28-1[1][2][3]. The dihydrochloride salt of this compound has the

CAS number 33174-08-2[4].

Molecular Formula: C₈H₁₈N₂[1]

Molecular Weight: 142.24 g/mol [1]

Structure: The molecule consists of a piperazine ring where one of the nitrogen atoms is

substituted with an isobutyl group.

Caption: Molecular structure of 1-Isobutylpiperazine.
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Physicochemical Properties
The known physicochemical properties of 1-Isobutylpiperazine are summarized in the table

below. These properties are crucial for its handling, storage, and application in experimental

settings.

Property Value Reference

Appearance
Colorless to off-white solid-

liquid mixture
[1][2][3]

Boiling Point 65°C (at 10 mmHg) [1][2]

Density 0.864 ± 0.06 g/cm³ (Predicted) [1][2]

pKa 9.27 ± 0.10 (Predicted) [1][2]

Storage Temperature 2-8°C (protect from light) [1][2]

Synthesis of 1-Isobutylpiperazine
While a specific, detailed experimental protocol for the synthesis of 1-isobutylpiperazine was

not found in the provided search results, a general and widely used method for the preparation

of monosubstituted piperazines involves the use of a protecting group.[5] An alternative, more

recent approach allows for a one-pot synthesis without the need for a protecting group.[5]

General Experimental Protocol: One-Pot Synthesis of
Monosubstituted Piperazines
This simplified procedure avoids the multi-step process of protection and deprotection, making

it more efficient.[5]

Materials:

Piperazine

Piperazine dihydrochloride

Isobutyl halide (e.g., isobutyl bromide)
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Solvent (e.g., methanol or acetic acid)

Heterogeneous catalyst (e.g., metal ions supported on a commercial polymeric resin)

Procedure:

Formation of Piperazine Monohydrochloride: In a reaction vessel, dissolve free piperazine in

methanol. Add piperazine dihydrochloride to the solution to form piperazine

monohydrochloride in situ. If acetic acid is used as the solvent, piperazine monoacetate is

formed directly by dissolving piperazine.[5]

Alkylation: Add the isobutyl halide to the reaction mixture.

Catalysis: Introduce the heterogeneous catalyst to the mixture.

Reaction: Stir the reaction mixture at room temperature or under reflux until the reaction is

complete (monitored by techniques like TLC or GC-MS).

Work-up: After the reaction is complete, filter off the catalyst. The solvent is then removed

under reduced pressure. The resulting residue can be purified by standard methods such as

distillation or chromatography to yield 1-isobutylpiperazine.

Start Piperazine + Piperazine Dihydrochloride in Methanol Add Isobutyl Halide Add Heterogeneous Catalyst React at Room Temp or Reflux Filter to Remove Catalyst Evaporate Solvent Purify by Distillation/Chromatography 1-Isobutylpiperazine

Click to download full resolution via product page

Caption: General workflow for the one-pot synthesis of a monosubstituted piperazine.

Pharmacological and Biological Activity
The provided search results did not contain specific information regarding the signaling

pathways or detailed pharmacological activity of 1-isobutylpiperazine. However, the

piperazine moiety is a well-known pharmacophore present in a wide array of therapeutic

agents, including antibacterial, antiallergic, and antipsychotic drugs.[6] Derivatives of

piperazine have been investigated for various activities, including hypnotic-sedative effects.[7]

The parent compound, piperazine, has been shown to have effects on smooth, cardiac, and
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skeletal muscles.[8][9] Further research is required to elucidate the specific biological profile of

1-isobutylpiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1666030/
https://pubmed.ncbi.nlm.nih.gov/4668588/
https://www.benchchem.com/product/b1271213?utm_src=pdf-body
https://www.benchchem.com/product/b1271213?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3137154.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3137154.htm?N=Europe
https://m.chemicalbook.com/ChemicalProductProperty_KR_CB3137154.htm
https://www.chemical-suppliers.eu/enp/isobutylpiperazine-dihydrochloride-PX1907991
https://www.chemical-suppliers.eu/enp/isobutylpiperazine-dihydrochloride-PX1907991
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://connectjournals.com/file_full_text/2909704H_503-505.pdf
https://pubmed.ncbi.nlm.nih.gov/12005364/
https://pubmed.ncbi.nlm.nih.gov/12005364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1666030/
https://pubmed.ncbi.nlm.nih.gov/4668588/
https://www.benchchem.com/product/b1271213#1-isobutylpiperazine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1271213#1-isobutylpiperazine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1271213#1-isobutylpiperazine-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1271213#1-isobutylpiperazine-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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